Cas no 51762-78-8 (1,4-Benzenedicarboxylic acid, 2-(phenylthio)-)

1,4-Benzenedicarboxylic acid, 2-(phenylthio)- structure
51762-78-8 structure
Product Name:1,4-Benzenedicarboxylic acid, 2-(phenylthio)-
CAS No:51762-78-8
MF:C14H10O4S
MW:274.291802883148
CID:361484
PubChem ID:10802266
Update Time:2025-04-19

1,4-Benzenedicarboxylic acid, 2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxylic acid, 2-(phenylthio)-
    • 2-phenylsulfanylterephthalic acid
    • 51762-78-8
    • DTXSID00445159
    • SCHEMBL7024783
    • Inchi: 1S/C14H10O4S/c15-13(16)9-6-7-11(14(17)18)12(8-9)19-10-4-2-1-3-5-10/h1-8H,(H,15,16)(H,17,18)
    • InChI Key: ARLWNCIVTSLENC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1C=C(C(=O)O)C=CC=1C(=O)O

Computed Properties

  • Exact Mass: 274.03
  • Monoisotopic Mass: 274.02997997g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 99.9Ų

Experimental Properties

  • PSA: 74.6
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